Cas no 1552970-31-6 (3-(4-bromo-2-methoxyphenyl)-1-methyl-1H-pyrazol-5-amine)

• Product Name: 3-(4-bromo-2-methoxyphenyl)-1-methyl-1H-pyrazol-5-amine
• CAS No: 1552970-31-6
• MF: C₁₁H₁₂BrN₃O
• MW: 282.136481285095
• CID: 6387789
• PubChem ID: 115369361
• Update Time: 2025-10-28

3-(4-bromo-2-methoxyphenyl)-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-2-methoxyphenyl)-1-methyl-1H-pyrazol-5-amine
• EN300-1912762
• 1552970-31-6

• Inchi： 1S/C11H12BrN3O/c1-15-11(13)6-9(14-15)8-4-3-7(12)5-10(8)16-2/h3-6H,13H2,1-2H3
• InChI Key： CMVSGAGMEHKZLT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)OC)C1C=C(N)N(C)N=1

Computed Properties

• Exact Mass: 281.01637g/mol
• Monoisotopic Mass: 281.01637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 53.1Ų

Additional information on 3-(4-bromo-2-methoxyphenyl)-1-methyl-1H-pyrazol-5-amine

3-(4-Bromo-2-methoxyphenyl)-1-methyl-1H-pyrazol-5-amine (CAS No. 1552970-31-6): A Comprehensive Overview

The compound 3-(4-bromo-2-methoxyphenyl)-1-methyl-1H-pyrazol-5-amine (CAS No. 1552970-31-6) is a specialized heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyrazole derivative features a unique molecular structure combining a methoxyphenyl group with a methylated pyrazole amine, making it particularly interesting for drug discovery applications.

Recent trends in medicinal chemistry have shown growing interest in pyrazole-based compounds, as evidenced by increasing search queries for "pyrazole derivatives in drug development" and "brominated pharmaceutical intermediates". The 3-(4-bromo-2-methoxyphenyl)-1-methyl-1H-pyrazol-5-amine structure offers multiple sites for chemical modification, answering the frequent researcher question: "What are versatile scaffolds for lead optimization?"

The physicochemical properties of 1552970-31-6 contribute to its research utility. With a molecular weight of 281.13 g/mol and the presence of both electron-donating (methoxy) and electron-withdrawing (bromo) groups, this compound exhibits interesting electronic characteristics that influence its binding affinity and solubility profile - key considerations frequently searched by medicinal chemists.

In synthetic applications, 3-(4-bromo-2-methoxyphenyl)-1-methyl-1H-pyrazol-5-amine serves as a valuable building block for more complex molecules. Laboratory searches often include terms like "pyrazole coupling reactions" and "bromophenyl intermediates", reflecting the compound's role in constructing biologically active molecules. The bromine atom at the 4-position provides an excellent handle for palladium-catalyzed cross-coupling reactions.

The pharmaceutical potential of pyrazole amine derivatives has been extensively studied, with research papers increasingly focusing on their kinase inhibitory activity. This aligns with trending searches for "small molecule kinase inhibitors" and "targeted cancer therapies". The 1-methyl-1H-pyrazol-5-amine core in particular has shown promise in modulating various enzyme targets.

From a drug discovery perspective, the 3-(4-bromo-2-methoxyphenyl) substitution offers interesting possibilities for structure-activity relationship (SAR) studies. Researchers often inquire about "how methoxy groups affect drug metabolism" and "bromine in bioactive compounds", questions directly relevant to this compound's characteristics.

The global market for pharmaceutical intermediates like 1552970-31-6 has shown steady growth, driven by increasing demand for innovative drug candidates. Supply chain analytics reveal growing interest in "reliable pyrazole suppliers" and "custom synthesis of brominated heterocycles", indicating the commercial importance of such specialized compounds.

Analytical characterization of 3-(4-bromo-2-methoxyphenyl)-1-methyl-1H-pyrazol-5-amine typically involves HPLC purity analysis, mass spectrometry, and NMR spectroscopy - techniques commonly searched in conjunction with "compound characterization methods". The compound's distinct spectral signatures make it relatively straightforward to identify and quantify.

In storage and handling, 1552970-31-6 requires standard precautions for organic compounds, with particular attention to moisture sensitivity due to the amine functionality. Laboratory personnel frequently search for "best practices for amine storage" and "handling brominated compounds", reflecting practical concerns in research settings.

The future research directions for 3-(4-bromo-2-methoxyphenyl)-1-methyl-1H-pyrazol-5-amine likely involve exploration of its biological activities and development of analog series. Emerging search trends include "fragment-based drug design" and "privileged structures in medicinal chemistry", both relevant to this compound's potential applications.

As the pharmaceutical industry continues to explore novel heterocyclic scaffolds, compounds like 3-(4-bromo-2-methoxyphenyl)-1-methyl-1H-pyrazol-5-amine will remain important tools for drug discovery programs. Its combination of synthetic accessibility and structural diversity makes it particularly valuable for addressing current challenges in medicinal chemistry and molecular design.